Cas no 1226446-58-7 (2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 1226446-58-7
• MF: C₂₄H₁₉BrClN₃OS
• MW: 512.849162340164
• CID: 5445938
• PubChem ID: 49672520
• Update Time: 2025-10-30

2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2964-3334
• 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• 1226446-58-7
• 2-[5-(4-bromophenyl)-1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• AKOS024478069
• 2-((5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• 2-[[5-(4-Bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C24H19BrClN3OS/c1-16-2-10-20(11-3-16)28-23(30)15-31-24-27-14-22(17-4-6-18(25)7-5-17)29(24)21-12-8-19(26)9-13-21/h2-14H,15H2,1H3,(H,28,30)
• InChI Key： TWPBTWDTAFKFSA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 511.01207g/mol
• Monoisotopic Mass: 511.01207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No 1226446-58-7 and Product Name: 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Compound with the CAS number 1226446-58-7 and the product name 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a sulfanyl group, imidazole ring, and aromatic rings with bromine and chlorine substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of this compound is derived from a combination of well-known heterocyclic systems, which have been extensively studied for their pharmacological properties. The imidazole ring is particularly noteworthy, as it is a common motif in many bioactive molecules and has been implicated in various biological processes. In particular, imidazole derivatives have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The incorporation of a 5-(4-bromophenyl)-1-(4-chlorophenyl) moiety into the imidazole core enhances the compound's binding affinity to biological targets by introducing hydrophobic interactions and electronic effects that can modulate receptor activity.

The sulfanyl group attached to the imidazole ring further contributes to the compound's chemical diversity. Sulfanyl-containing compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The sulfanyl group can also serve as a point of attachment for further derivatization, allowing chemists to explore new analogs with tailored pharmacological profiles. This flexibility makes the compound an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic potential.

The acetamide moiety at the nitrogen position of the phenyl ring adds another layer of functionality to the molecule. Acetamides are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. Additionally, they can participate in hydrogen bonding interactions, which are crucial for maintaining binding affinity to biological targets. The presence of a 4-methylphenyl group on the acetamide further enhances the compound's lipophilicity, potentially improving its oral bioavailability and membrane permeability.

Recent research in medicinal chemistry has highlighted the importance of multi-target drugs that can interact with multiple biological pathways simultaneously. This approach has shown promise in treating complex diseases such as cancer and neurodegenerative disorders. The compound under discussion exhibits characteristics that make it a candidate for such multi-target drug design. Its molecular structure allows it to interact with various enzymes and receptors, making it a promising lead for further development.

One of the most exciting aspects of this compound is its potential application in oncology research. Imidazole derivatives have been extensively studied for their anti-cancer properties, particularly in terms of inhibiting kinases and other enzymes involved in tumor growth and progression. The specific arrangement of substituents on the imidazole ring and phenyl groups in this compound suggests that it may be able to disrupt key signaling pathways involved in cancer cell proliferation. Preliminary computational studies have indicated that this compound could bind effectively to target proteins associated with various cancer types.

In addition to its potential in oncology, this compound has also shown promise in other therapeutic areas. For instance, its sulfanyl group suggests that it may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its ability to interact with multiple biological targets makes it an attractive candidate for developing drugs that can address complex pathological processes.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling the aromatic rings and heterocyclic core. Additionally, computational tools have played a crucial role in optimizing reaction conditions and predicting the structural properties of novel compounds.

Once synthesized, the biological evaluation of this compound is critical to understanding its therapeutic potential. Traditional high-throughput screening (HTS) methods are often employed to assess binding affinity to target proteins and enzymes. However, more recent approaches such as virtual screening and molecular docking have become increasingly popular due to their ability to predict binding interactions with high accuracy. These methods can help identify promising leads before they enter more resource-intensive experimental phases.

The development of new pharmaceuticals is a lengthy process that involves multiple stages of testing and optimization. However, compounds like this one offer hope that innovative molecular designs can lead to breakthrough therapies for unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery process and bring new drugs to market more quickly.

In conclusion,2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex molecular structure offers opportunities for further chemical modification and biological evaluation, making it a promising candidate for future drug development efforts.